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Compound of Interest

Compound Name: 6-(Methylsulfonyl)pyridin-3-amine

Cat. No.: B174374 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

yield and purity of 6-(Methylsulfonyl)pyridin-3-amine synthesis.

Synthetic Workflow Overview
The synthesis of 6-(Methylsulfonyl)pyridin-3-amine is typically achieved through a three-step

process starting from 2-chloro-5-nitropyridine. The overall workflow involves nucleophilic

aromatic substitution to introduce the methylthio group, followed by oxidation to the

methylsulfonyl group, and finally, reduction of the nitro group to the desired amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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